Cas no 955543-21-2 (N-(2-fluoro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3-(trifluoromethyl)benzamide)

• Product Name: N-(2-fluoro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3-(trifluoromethyl)benzamide
• CAS No: 955543-21-2
• MF: C₂₁H₁₄F₄N₄O₂
• MW: 430.355078220367
• CID: 6169342
• PubChem ID: 16824957
• Update Time: 2025-05-20

N-(2-fluoro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluoro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3-(trifluoromethyl)benzamide
• 955543-21-2
• N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-3-(trifluoromethyl)benzamide
• AB00683990-01
• N-(2-fluoro-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-3-(trifluoromethyl)benzamide
• F5014-0503
• AKOS024489259
• N-[2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-3-(trifluoromethyl)benzamide

• Inchi： 1S/C21H14F4N4O2/c1-31-19-8-7-18-26-17(11-29(18)28-19)12-5-6-15(22)16(10-12)27-20(30)13-3-2-4-14(9-13)21(23,24)25/h2-11H,1H3,(H,27,30)
• InChI Key： KSWMIGYFKGZYGL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1NC(C1=CC=CC(C(F)(F)F)=C1)=O)C1=CN2C(C=CC(=N2)OC)=N1

Computed Properties

• Exact Mass: 430.10528835g/mol
• Monoisotopic Mass: 430.10528835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 68.5Ų

Additional information on N-(2-fluoro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3-(trifluoromethyl)benzamide

Comprehensive Overview of N-(2-fluoro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3-(trifluoromethyl)benzamide (CAS No. 955543-21-2)

The compound N-(2-fluoro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3-(trifluoromethyl)benzamide (CAS No. 955543-21-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its complex structure featuring a imidazo1,2-bpyridazine core and trifluoromethyl substituent, this molecule is a prime candidate for drug discovery, particularly in targeting kinase pathways and inflammatory diseases. Researchers are increasingly exploring its potential as a small-molecule inhibitor, aligning with the growing demand for precision medicine.

In recent years, the scientific community has focused on kinase inhibitors and their role in treating chronic conditions like autoimmune disorders and cancer. The 6-methoxyimidazo1,2-bpyridazin-2-yl moiety in this compound suggests strong binding affinity to ATP pockets of kinases, a feature highly sought after in targeted therapy. This aligns with trending searches such as "next-generation kinase inhibitors" and "small molecules for inflammation control," reflecting its relevance in current biomedical discourse.

The inclusion of a fluoro and trifluoromethyl group enhances the compound's metabolic stability and bioavailability, addressing common challenges in drug development. These attributes make it a subject of interest for researchers investigating structure-activity relationships (SAR) and drug-likeness optimization. Online queries like "improving drug half-life with fluorinated groups" or "SAR studies in lead optimization" further underscore its applicability in modern pharmacology.

From a synthetic chemistry perspective, the assembly of N-(2-fluoro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-3-(trifluoromethyl)benzamide involves multi-step protocols, including palladium-catalyzed cross-coupling and amide bond formation. Such methodologies are frequently discussed in forums on "green chemistry approaches for heterocyclic synthesis" and "scalable routes for complex aryl amines," highlighting its technical appeal.

Ongoing preclinical studies suggest potential applications in immunomodulation and signal transduction inhibition, though detailed mechanistic data remain proprietary. The compound's imidazo1,2-bpyridazine scaffold is structurally analogous to several FDA-approved drugs, fueling speculation about its therapeutic versatility. This connection resonates with popular search terms like "novel scaffolds in drug repurposing" and "bioisosteres in medicinal chemistry."

In summary, CAS No. 955543-21-2 represents a compelling case study in rational drug design, bridging cutting-edge organic synthesis with translational medicine. Its structural features and hypothesized bioactivity position it at the intersection of multiple high-interest research domains, from fragment-based drug discovery to personalized therapeutics.